Cas no 63745-59-5 (Butanoic acid, 2-ethyl-3-imino-, ethyl ester)

• Product Name: Butanoic acid, 2-ethyl-3-imino-, ethyl ester
• CAS No: 63745-59-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 960819
• PubChem ID: 12399155
• Update Time: 2025-04-19

Butanoic acid, 2-ethyl-3-imino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-ethyl-3-imino-, ethyl ester
• DB-326096
• 63745-59-5
• Butanoic acid, 2-ethyl-3-imino-, ethyl ester

• Inchi： 1S/C8H15NO2/c1-4-7(6(3)9)8(10)11-5-2/h7,9H,4-5H2,1-3H3
• InChI Key： WYTKRGMKVAJRNE-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)=N)CC)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.15